Cas no 120203-40-9 ((R)-5-Pyridin-3-ylpyrrolidin-2-one)

• Product Name: (R)-5-Pyridin-3-ylpyrrolidin-2-one
• CAS No: 120203-40-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD28101127
• CID: 4776935
• Update Time: 2025-10-30

(R)-5-Pyridin-3-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-5-Pyridin-3-yl-pyrrolidin-2-one
• (R)-5-pyridin-3-ylpyrrolidin-2-one
• SB31675
• (R)-5-(Pyridin-3-yl)pyrrolidin-2-one
• (R)-5-Pyridin-3-ylpyrrolidin-2-one

• MDL： MFCD28101127
• Inchi： 1S/C9H10N2O/c12-9-4-3-8(11-9)7-2-1-5-10-6-7/h1-2,5-6,8H,3-4H2,(H,11,12)/t8-/m1/s1
• InChI Key： FXFANIORDKRCCA-MRVPVSSYSA-N
• SMILES： O=C1CC[C@H](C2C=NC=CC=2)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 0.1
• Topological Polar Surface Area: 42

Additional information on (R)-5-Pyridin-3-ylpyrrolidin-2-one

Comprehensive Overview of (R)-5-Pyridin-3-ylpyrrolidin-2-one (CAS No. 120203-40-9): Properties, Applications, and Industry Insights

(R)-5-Pyridin-3-ylpyrrolidin-2-one (CAS No. 120203-40-9) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This enantiomerically pure compound belongs to the class of pyrrolidinone derivatives, which are widely recognized for their role as bioactive intermediates in drug discovery. The presence of both pyridine and pyrrolidinone moieties in its structure makes it a versatile building block for designing small-molecule inhibitors and neuromodulators.

In recent years, the demand for chiral synthons like (R)-5-Pyridin-3-ylpyrrolidin-2-one has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis and precision medicine. Researchers frequently search for "CAS 120203-40-9 suppliers" or "(R)-5-Pyridin-3-ylpyrrolidin-2-one synthesis methods," reflecting its importance in asymmetric catalysis and API development. The compound's hydrogen-bonding capacity and rigid heterocyclic framework also make it a candidate for crystal engineering and materials science applications.

From an analytical perspective, (R)-5-Pyridin-3-ylpyrrolidin-2-one exhibits distinct spectroscopic signatures, including characteristic peaks in NMR (¹H and ¹³C) and FT-IR spectra, which are critical for quality control in GMP manufacturing. Its logP value and solubility profile align with Lipinski's Rule of Five, suggesting favorable drug-likeness properties. These attributes have led to its exploration in central nervous system (CNS) drug candidates, particularly for targets like nicotinic acetylcholine receptors (nAChRs).

The compound's relevance extends to green chemistry initiatives, where researchers investigate "sustainable routes to 120203-40-9" using biocatalysis or flow chemistry. Industry trends show growing interest in "scalable production of (R)-5-Pyridin-3-ylpyrrolidin-2-one" with reduced environmental footprint, aligning with ESG (Environmental, Social, and Governance) goals. Computational studies leveraging AI-driven molecular modeling further explore its binding affinities and conformational stability.

Regulatory considerations for CAS 120203-40-9 emphasize compliance with REACH and ICH guidelines, particularly for pharmaceutical-grade material. Storage recommendations typically include inert atmosphere conditions to preserve its stereochemical integrity. As patent landscapes evolve, this compound appears in claims related to neurodegenerative disease therapeutics and cognitive enhancers, though detailed clinical data remain proprietary.

Emerging applications in PET radiopharmaceuticals (where its pyridine nitrogen serves as a chelation site) and fluorescent probes demonstrate its interdisciplinary utility. The compound's structure-activity relationships (SAR) continue to be refined through high-throughput screening platforms, addressing contemporary challenges like blood-brain barrier permeability. These developments position (R)-5-Pyridin-3-ylpyrrolidin-2-one as a focal point in medicinal chemistry innovation.

For procurement specialists, key considerations include enantiomeric excess (ee) specifications (>98% typical for research use) and certificates of analysis (CoA). The global market shows regional variations in custom synthesis capabilities, with CDMOs (Contract Development and Manufacturing Organizations) offering kilogram-scale production. Analytical techniques like chiral HPLC and polarimetry remain essential for verifying optical purity.

Future research directions may explore cocrystal formulations to enhance oral bioavailability or prodrug derivatives for targeted delivery. The compound's metabolic stability and cytochrome P450 interactions represent additional areas of investigation, particularly for combination therapies. As synthetic methodologies advance, continuous manufacturing of 120203-40-9 could become more economically viable.